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Compound of Interest

Compound Name: Bullatantriol

Cat. No.: B583260 Get Quote

Disclaimer: There is limited specific safety and disposal information publicly available for

Bullatantriol. The following guidelines are based on general best practices for the disposal of

laboratory chemicals and data for structurally similar compounds. Researchers must consult

their institution's Environmental Health & Safety (EH&S) department for specific disposal

protocols and adhere to all local, state, and federal regulations.

This guide provides essential safety and logistical information for the proper disposal of

Bullatantriol, a sesquiterpenoid isolated from Homalomena species.[1] Adherence to these

procedures is critical for ensuring laboratory safety and environmental protection.

Quantitative Data for Risk Assessment
Due to the absence of a specific Safety Data Sheet (SDS) for Bullatantriol, the following table

includes data for 1,2,4-Butanetriol, a compound with a similar triol functional group, to provide

an indication of potential physical and chemical properties. This information is for estimation

purposes only.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b583260?utm_src=pdf-interest
https://www.benchchem.com/product/b583260?utm_src=pdf-body
https://www.benchchem.com/product/b583260?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bullatantriol
https://www.benchchem.com/product/b583260?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value (for 1,2,4-Butanetriol
as a proxy)

Source(s)

Molecular Formula C15H28O3 (Bullatantriol) [1]

Molecular Weight 256.38 g/mol (Bullatantriol) [1]

Boiling Point 190-191 °C @ 18 mmHg [2]

Flash Point > 112 °C [2]

Specific Gravity 1.010 g/mL

Appearance Dark yellow liquid

Solubility No information available

Experimental Protocol: Step-by-Step Disposal of
Bullatantriol Waste
This protocol outlines the necessary steps for the safe handling and disposal of Bullatantriol
waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab

coat.

Conduct all handling and disposal procedures in a well-ventilated area or a chemical fume

hood to avoid inhalation of any potential vapors.

2. Waste Segregation and Collection:

Liquid Waste:

Collect all liquid waste containing Bullatantriol in a dedicated, leak-proof, and chemically

compatible container.

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Bullatantriol"), concentration, and the date of accumulation.
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Do not mix Bullatantriol waste with other incompatible waste streams. Store separately

from acids, bases, and oxidizing agents.

Ensure the container cap is securely fastened when not in use.

Solid Waste:

Dispose of chemically contaminated solid waste, such as gloves, absorbent paper, and

empty vials, in a separate, clearly labeled hazardous waste bag.

For disposal of the original chemical container, triple-rinse it with a suitable solvent. The

rinsate must be collected and treated as hazardous liquid waste. After rinsing, the

container may be disposed of in the regular trash, depending on institutional policies.

3. Storage of Hazardous Waste:

Store the hazardous waste container in a designated, secure area away from general

laboratory traffic.

Utilize secondary containment, such as a lab tray, to capture any potential leaks or spills.

The secondary container should be able to hold 110% of the volume of the primary

container.

Adhere to institutional limits on the quantity of hazardous waste stored and the maximum

accumulation time (e.g., 90 days).

4. Arranging for Disposal:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

pickup for the hazardous waste.

Complete all required waste disposal forms or tags as per your institution's procedures.

5. Spill Management:

In the event of a spill, absorb the material with an inert absorbent, such as vermiculite or

sand.
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Collect the absorbent material and place it in a sealed, labeled container for disposal as

hazardous waste.

Clean the spill area thoroughly.

Logical Workflow for Bullatantriol Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Bullatantriol.

Start: Bullatantriol Waste Generated

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Identify Waste Type

3a. Collect in Labeled,
Compatible Liquid Waste Container

Liquid

3b. Place in Labeled
Solid Waste Bag

Solid

4. Store in Designated
Secondary Containment Area

5. Contact EH&S for
Waste Pickup

End: Waste Disposed by EH&S
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Caption: Workflow for the safe disposal of Bullatantriol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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